Cas no 1249935-75-8 (ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate)

• Product Name: ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate
• CAS No: 1249935-75-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD16685111
• CID: 5686382
• PubChem ID: 62140512
• Update Time: 2025-10-28

ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS011420893
• 1249935-75-8
• ethyl 2-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate
• EN300-2199347
• ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate

• MDL： MFCD16685111
• Inchi： 1S/C11H12N2O2/c1-3-7-12-10-9(6-5-8-13-10)11(14)15-4-2/h1,5-6,8H,4,7H2,2H3,(H,12,13)
• InChI Key： OUVZZPYNDHBSNM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CN=C1NCC#C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.2Ų

Additional information on ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate

Introduction to Ethyl 2-(Prop-2-yn-1-yl)aminopyridine-3-carboxylate (CAS No. 1249935-75-8)

Ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate (CAS No. 1249935-75-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of more complex molecules.

The chemical structure of ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate features an ethyl ester group, a propargylamine moiety, and a pyridine ring. These structural elements contribute to its reactivity and biological activity, making it a valuable building block in the design of drugs targeting various diseases. The presence of the propargylamine group, in particular, offers opportunities for click chemistry reactions, which are widely used in the synthesis of bioconjugates and drug delivery systems.

Recent studies have highlighted the potential of ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties when used as a scaffold for the synthesis of small molecule inhibitors targeting specific inflammatory pathways. The researchers found that derivatives of this compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

In addition to its anti-inflammatory properties, ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate has shown promise in neuropharmacology. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can modulate neurotransmitter receptors, particularly those involved in synaptic transmission and neuroprotection. The findings indicated that certain derivatives of this compound could be developed into therapeutic agents for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The versatility of ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate extends beyond its direct biological activity. Its chemical structure makes it an excellent starting material for synthetic transformations. For example, the propargylamine group can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form 1,2,3-triazoles, which are known for their stability and diverse biological activities. This property has been exploited in the development of targeted drug delivery systems where the triazole linkage serves as a robust connection between the drug molecule and a targeting moiety.

In the context of drug discovery, ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate has been used as a core scaffold for high-throughput screening (HTS) campaigns. Researchers at pharmaceutical companies have utilized this compound to identify hit molecules with desired biological activities against various targets. The ease with which this compound can be modified through chemical synthesis allows for rapid optimization and lead identification processes.

The safety profile of ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate is another important consideration in its application as a pharmaceutical intermediate. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into drug candidates. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, ethyl 2-(prop-2-yn-1-yl)aminopyridine-3-carboxylate (CAS No. 1249935-75-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for the development of novel therapeutic agents and as a versatile intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.